Cas no 10337-83-4 (2H-Furo[2,3-h]-1-benzopyran-2-one,4,8,9-trimethyl-)
10337-83-4 structure
Product Name:2H-Furo[2,3-h]-1-benzopyran-2-one,4,8,9-trimethyl-
CAS No:10337-83-4
MF:C14H12O3
MW:228.243284225464
CID:157167
PubChem ID:165864
Update Time:2025-04-19
2H-Furo[2,3-h]-1-benzopyran-2-one,4,8,9-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Furo[2,3-h]-1-benzopyran-2-one,4,8,9-trimethyl-
- 4,8,9-trimethylfuro[2,3-h]chromen-2-one
- 5-Benzofuranacrylic acid, 4-hydroxy-beta,2,3-trimethyl-, gamma-lactone
- 10337-83-4
- DTXSID60145800
- 4-Hydroxy-beta,2,3-trimethyl-5-benzofuranacrylic acid gamma-lactone
- 4,4',5'-Trimethylangelicin
- CHEMBL3956268
-
- Inchi: 1S/C14H12O3/c1-7-6-12(15)17-14-10(7)4-5-11-13(14)8(2)9(3)16-11/h4-6H,1-3H3
- InChI Key: WSZHMTCJRBHJMN-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C)C2=C1C=CC1C(C)=CC(=O)OC2=1
Computed Properties
- Exact Mass: 228.07866
- Monoisotopic Mass: 228.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 39.4Ų
Experimental Properties
- Density: 1.236
- Boiling Point: 406.2°Cat760mmHg
- Flash Point: 199.5°C
- Refractive Index: 1.613
- PSA: 39.44
- LogP: 3.46440
2H-Furo[2,3-h]-1-benzopyran-2-one,4,8,9-trimethyl- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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